Cas no 56472-22-1 (2-ethyl-2-{[(methylsulfonyl)oxy]methyl}butyl methanesulfonate)

• Product name: 2-ethyl-2-{[(methylsulfonyl)oxy]methyl}butyl methanesulfonate
• CAS No: 56472-22-1
• MF: C₉H₂₀O₆S₂
• Molecular Weight: 288.3815
• CID: 945389
• PubChem ID: 282193

2-ethyl-2-{[(methylsulfonyl)oxy]methyl}butyl methanesulfonate Properties

Names and Identifiers

• 2-ethyl-2-{[(methylsulfonyl)oxy]methyl}butyl methanesulfonate
• [2-ethyl-2-(methylsulfonyloxymethyl)butyl] methanesulfonate
• 1,3-Propanediol, 2,2-diethyl-, dimethanesulfonate
• 3,3-bis-methanesulfonyloxymethyl-pentane
• AC1L5VXD
• AC1Q6Y54
• AG-K-95923
• AR-1B7256
• CTK1H0142
• KST-1B5709
• NSC135377
• NIOSH/TY5348000
• DTXSID50300209
• TY53480000
• 2,2-Diethylpropane-1,3-diyl dimethanesulfonate
• 56472-22-1
• 2,2-Diethyl-1,3-propanediol-1,3-dimethanesulfonate
• 2,2-Diethyl-1,3-propanediol dimethanesulfonate
• 2-Ethyl-2-[(methanesulfonyloxy)methyl]butyl methanesulfonate
• AKOS024329253
• SCHEMBL17017227
• NSC-135377

• MDL： MFCD00966325
• Inchi： InChI=1S/C9H20O6S2/c1-5-9(6-2,7-14-16(3,10)11)8-15-17(4,12)13/h5-8H2,1-4H3
• InChIKey： BMLZMLKREPRGAS-UHFFFAOYSA-N
• SMILES： CCC(CC)(COS(=O)(=O)C)COS(=O)(=O)C

Computed Properties

• 精确分子量: 288.0702
• 同位素质量: 288.07013070g/mol
• Isotope Atom Count: 0
• 氢键供体数量: 0
• 氢键受体数量: 6
• 重原子数量: 17
• 可旋转化学键数量: 8
• 复杂度: 369
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 0
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• XLogP3: 1
• 拓扑分子极性表面积: 104Ų

Experimental Properties

• PSA: 86.74
• LogP: 2.90680

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acid esters

Additional information on 2-ethyl-2-{[(methylsulfonyl)oxy]methyl}butyl methanesulfonate

Comprehensive Overview of 2-ethyl-2-{[(methylsulfonyl)oxy]methyl}butyl methanesulfonate (CAS No. 56472-22-1)

2-ethyl-2-{[(methylsulfonyl)oxy]methyl}butyl methanesulfonate, with the CAS number 56472-22-1, is a specialized organic compound widely utilized in pharmaceutical intermediates and fine chemical synthesis. Its unique molecular structure, featuring dual methanesulfonate groups, makes it a valuable reagent in controlled reactions. Researchers and industries favor this compound for its stability and reactivity under specific conditions, particularly in the synthesis of complex molecules.

The growing demand for high-purity sulfonate derivatives in drug development has placed compounds like 2-ethyl-2-{[(methylsulfonyl)oxy]methyl}butyl methanesulfonate at the forefront of modern chemistry. Recent studies highlight its role in optimizing reaction yields, a topic frequently searched in AI-driven chemical databases. Environmental considerations also drive interest in its green synthesis methods, aligning with global trends toward sustainable chemistry.

Analytical techniques such as HPLC and NMR spectroscopy are essential for characterizing CAS 56472-22-1, ensuring compliance with stringent quality standards. Users often search for "sulfonate ester applications" or "safe handling of reactive intermediates," reflecting practical concerns. This compound’s compatibility with catalytic systems further enhances its utility in asymmetric synthesis, a hot topic in academic forums.

Innovations in batch process optimization have leveraged 56472-22-1 to reduce waste, addressing circular economy principles. Its thermal properties, often queried as "methanesulfonate stability under heat," are critical for industrial scale-up. Regulatory databases emphasize proper documentation for GMP compliance, another frequent search keyword among manufacturers.

In summary, 2-ethyl-2-{[(methylsulfonyl)oxy]methyl}butyl methanesulfonate exemplifies the intersection of precision chemistry and industrial applicability. Its relevance to peptide coupling and polymer modification continues to inspire research, while its CAS 56472-22-1 identifier remains pivotal for literature retrieval and patent searches.